Cas no 2171216-46-7 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

• Product Name: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• CAS No: 2171216-46-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5834912
• PubChem ID: 165531962
• Update Time: 2025-05-24

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• (3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid
• EN300-1581593
• 2171216-46-7

• Inchi： 1S/C25H30N2O5/c1-3-9-16(14-23(28)29)26-24(30)22(4-2)27-25(31)32-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-22H,3-4,9,14-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t16-,22-/m0/s1
• InChI Key： WKKOZOODSCFFET-AOMKIAJQSA-N
• SMILES： O(C(N[C@@H](CC)C(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

Comprehensive Overview of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2171216-46-7)

The compound (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2171216-46-7) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and manufacturers prioritize this compound due to its role in drug development, particularly in creating targeted therapeutics and biomarkers.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and proteomics. The Fmoc-protected amino acid moiety in 2171216-46-7 ensures high chemical stability during synthesis, addressing common challenges like racemization and side reactions. This aligns with the growing focus on green chemistry and sustainable manufacturing, as the compound’s efficiency reduces waste in peptide production.

The versatility of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid extends to cancer research, where it serves as a building block for peptide-drug conjugates (PDCs). With the rise of immunotherapy and ADC (antibody-drug conjugate) technologies, this compound’s site-specific modification capabilities are highly sought after. Laboratories often search for high-purity Fmoc-amino acids to ensure reproducibility in clinical trials, making CAS 2171216-46-7 a critical reagent.

From an SEO perspective, queries like “Fmoc-amino acid applications”, “CAS 2171216-46-7 supplier”, and “peptide synthesis reagents” dominate academic and industrial searches. The compound’s chirality and protecting group strategy also attract attention in organic chemistry forums, reflecting its interdisciplinary relevance. Furthermore, its compatibility with automated peptide synthesizers positions it as a staple in high-throughput screening (HTS) workflows.

Quality control is paramount for 2171216-46-7, with HPLC and mass spectrometry being standard for verification. Suppliers emphasizing GMP-grade or research-grade options cater to diverse needs, from academic labs to biotech startups. As the peptide therapeutics market expands, innovations in scalable synthesis and cost-effective production of intermediates like this compound will remain a focal point.

In summary, (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid exemplifies the intersection of cutting-edge science and industrial applicability. Its role in advancing personalized medicine and biopharmaceuticals ensures its continued prominence in both literature and global supply chains.